Cas no 113032-36-3 (1,3-Cyclohexanedione, 2-(pyrimidinylcarbonyl)-)

1,3-Cyclohexanedione, 2-(pyrimidinylcarbonyl)- structure
113032-36-3 structure
Product Name:1,3-Cyclohexanedione, 2-(pyrimidinylcarbonyl)-
CAS No:113032-36-3
MF:C11H10N2O3
MW:218.20870256424
CID:2609941
Update Time:2023-08-07

1,3-Cyclohexanedione, 2-(pyrimidinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-(pyrimidine-2-carbonyl)cyclohexane-1,3-dione
    • 1,3-Cyclohexanedione, 2-(pyrimidinylcarbonyl)-
    • 2-(pyrimidinecarbonyl)-1,3-cyclohexanedione
    • Inchi: 1S/C11H10N2O3/c14-7-3-1-4-8(15)9(7)10(16)11-12-5-2-6-13-11/h2,5-6,9H,1,3-4H2
    • InChI Key: CUHMHNKEGROBLF-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C1C(C1N=CC=CN=1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Topological Polar Surface Area: 77
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